(2R,3S)-3-Aminopentan-2-ol hydrochloride

• IUPAC Name: (2R,3S)-3-aminopentan-2-ol;hydrochloride
• InChI: InChI=1S/C5H13NO.ClH/c1-3-5(6)4(2)7;/h4-5,7H,3,6H2,1-2H3;1H/t4-,5+;/m1./s1
• InChI Key: KAJAIXQRKSAXTM-JBUOLDKXSA-N
• Canonical SMILES: CCC(C(C)O)N.Cl
• Isomeric SMILES: CC[C@@H]([C@@H](C)O)N.Cl
• Molecular Formula: C5H14ClNO
• Molecular Weight: 139.62 g/mol

Description

“(2R,3S)-3-Aminopentan-2-ol hydrochloride” is a chemical compound with the CAS Number: 951000-34-3. It has a molecular weight of 139.62. The compound is solid in its physical form.

Molecular Structure Analysis

The IUPAC Name for this compound is (2R,3S)-3-aminopentan-2-ol hydrochloride. The InChI Code is 1S/C5H13NO.ClH/c1-3-5(6)4(2)7;/h4-5,7H,3,6H2,1-2H3;1H/t4-,5+;/m1./s1.

Physical And Chemical Properties Analysis

“(2R,3S)-3-Aminopentan-2-ol hydrochloride” is a solid compound. It should be stored in an inert atmosphere at a temperature between 2-8°C.

Scientific Research Applications

• Synthesis and Resolution of Amino Acids : The compound has been used in the synthesis and resolution of certain amino acids, which are constituent parts of toxins like AM-toxins. These processes involve transformations like hydrolysis and decarboxylation under specific conditions (Shimohigashi, Lee, & Izumiya, 1976).

• Extraction and Separation of Metals : It has applications in the extraction and separation of metals, such as iron(III), from acidic solutions. The compound's unique properties enable the efficient extraction and determination of these metals (Gawali & Shinde, 1974).

• Microbial Production of Biofuels : In biochemistry, it is found as a by-product in microbial fermentations and has potential applications as a biofuel. Metabolic engineering has been used to develop microbial strains to produce isomers of this compound, showing promise for future industrial applications (Cann & Liao, 2009).

• Pharmaceutical Intermediates : The compound is also utilized in the synthesis of pharmaceutical intermediates. For instance, it has been used in the preparation of Schiff base organotin(IV) complexes, which have been studied for their potential as anticancer drugs (Basu Baul et al., 2009).

• Biocatalysis in Chemical Synthesis : It plays a role in biocatalysis, a field that employs biological systems like enzymes and microorganisms for chemical synthesis. An example is its use in the biocatalytic synthesis of chiral amino alcohols, which are valuable in pharmaceuticals (Smith et al., 2010).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P280-P301+P312-P302+P352-P305+P351+P338, suggesting measures to prevent exposure and handle the compound safely.